Cas no 681135-62-6 (1-Tetradecanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-)

• Product Name: 1-Tetradecanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-
• CAS No: 681135-62-6
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 1724622
• Update Time: 2024-11-27

1-Tetradecanone, 1-[5-(2-pyridinyl)-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-

• Inchi： 1S/C22H32N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-16-20(25)22-24-18-21(26-22)19-15-13-14-17-23-19/h13-15,17-18H,2-12,16H2,1H3
• InChI Key： CZDQFSCARAYQAZ-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C2=NC=CC=C2)O1)(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.24656

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Melting Point: 79-80 °C
• Boiling Point: 491.1±37.0 °C(Predicted)
• PSA: 55.99
• pka: 1.15±0.19(Predicted)